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Compound of Interest

Compound Name: 1-Naphthoic acid

Cat. No.: B075110

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the health and safety information for
1-Naphthoic acid (CAS No. 86-55-5). The following sections detail the hazardous properties,
handling procedures, and emergency response protocols associated with this compound,
presented in a format tailored for laboratory and research professionals.

Section 1: GHS Hazard Identification and
Classification

1-Naphthoic acid is classified as a hazardous chemical under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). Researchers must be aware of its
potential to cause skin, eye, and respiratory irritation.

Table 1: GHS Classification for 1-Naphthoic Acid
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Classification Category Hazard Statement

H315: Causes skin irritation[1]

Skin Corrosion/Irritation 2 2]

Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation[1][2]

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[1][2]

Signal Word: Warning[2][3]
Hazard Pictograms:
e lsialt text

Precautionary Statements: A comprehensive list of precautionary statements is provided in the
table below, outlining measures to prevent exposure and respond to incidents.[2][3]

Table 2: Precautionary Statements for 1-Naphthoic Acid
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Type Code Statement

Avoid breathing

Prevention P261 dust/fume/gas/mist/vapours/sp
ray.[2][3]

Wash hands and any exposed
Prevention P264 skin thoroughly after handling.

[11(21[3]

] Use only outdoors or in a well-
Prevention P271 ]
ventilated area.[3]

Wear protective
Prevention P280 gloves/protective clothing/eye

protection/face protection.[2][3]

IF ON SKIN: Wash with plenty

Response P302 + P352
of water.[2][3]

IF INHALED: Remove person
Response P304 + P340 to fresh air and keep
comfortable for breathing.[2][3]

IF IN EYES: Rinse cautiously

with water for several minutes.
Response P305 + P351 + P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[2][3]

Call a POISON CENTER or
Response P312 doctor/physician if you feel

unwell.[2]

Specific treatment (see
Response P321 supplemental first aid

instruction on this label).[3]

If skin irritation occurs: Get
Response P332 + P313 ) ) )
medical advice/attention.[2]
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If eye irritation persists: Get

Response P337 + P313 ) ] )
medical advice/attention.[2]
Take off contaminated clothing
Response P362 + P364 i
and wash it before reuse.[2][3]
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.[3]
Storage P405 Store locked up.[3]
Dispose of contents/container
to an appropriate treatment
Disposal P501 and disposal facility in

accordance with applicable

laws and regulations.[3]

Section 2: Toxicological Information

The primary toxicological concerns with 1-Naphthoic acid are its irritant properties. Acute
toxicity data is limited but suggests moderate toxicity upon ingestion.

Table 3: Acute Toxicity Data

Route Species Value Reference

Oral Mouse LD50: 2370 mg/kg [1][4]15]

To the best of current knowledge, the chronic, carcinogenic, mutagenic, and reproductive
toxicity of 1-Naphthoic acid have not been thoroughly investigated.[2][5]

Section 3: Experimental Protocols

Detailed experimental protocols for toxicological assessments are governed by international
guidelines, such as those from the Organisation for Economic Co-operation and Development
(OECD). While specific study reports for 1-Naphthoic acid are not publicly available, the
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following sections describe the standard methodologies used to determine the GHS
classifications presented above.

Acute Oral Toxicity (Based on OECD Guideline 425)

The acute oral toxicity, expressed as an LD50 value, is determined to understand the health
hazards from a single, short-term oral exposure.

Methodology:

o Test Animals: Healthy, young adult rats of a single sex (typically females) are used.[6]
Animals are fasted prior to administration of the substance.

o Dose Administration: The test substance is administered orally in a single dose via gavage.
[6] The procedure is sequential, with the dose for each animal determined by the outcome for
the previous animal. Dosing is started at a level expected to be moderately toxic.

o Observations: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, and behavior), and body weight changes for at least 14 days.[3]

o Necropsy: All animals are subjected to a gross necropsy at the end of the observation period
to identify any pathological changes.[3]

o Data Analysis: The LD50 is calculated using a statistical method, such as the maximum
likelihood method, based on the mortality data.

Skin Irritation (Based on OECD Guideline 404)

This test determines the potential of a substance to cause reversible inflammatory changes to
the skin.

Methodology:
o Test Animals: Healthy, young adult albino rabbits are typically used.

o Test Substance Application: A small amount (0.5 g or 0.5 mL) of the test substance is applied
to a shaved patch of skin and covered with a gauze patch and semi-occlusive dressing for a
4-hour exposure period.

© 2025 BenchChem. All rights reserved. 5/13 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8811508/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8811508/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Observations: After patch removal, the skin is observed for signs of erythema (redness) and
edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours).

e Scoring: The reactions are scored according to a standardized grading system (e.g., the
Draize scale).

» Classification: The substance is classified as a skin irritant if the mean scores for erythema
or edema exceed a certain threshold.

Eye Irritation (Based on OECD Guideline 405)

This test evaluates the potential of a substance to cause reversible or irreversible damage to
the eye.

Methodology:
o Test Animals: Healthy, adult albino rabbits are used.[7]

o Test Substance Instillation: A single dose (0.1 mL of liquid or 0.1 g of solid) of the test
substance is instilled into the conjunctival sac of one eye of the animal.[2] The other eye
serves as a control.[7]

» Observations: The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after application.[1][7] The observation period may be extended up to 21
days to assess the reversibility of any effects.[1]

e Scoring: Ocular lesions are scored using a standardized system.

» Classification: The substance is classified based on the severity and reversibility of the
observed eye damage.

Section 4: Physical and Chemical Properties

Understanding the physical and chemical properties of 1-Naphthoic acid is essential for its
safe handling and storage.

Table 4: Physical and Chemical Properties of 1-Naphthoic Acid
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Property Value
Molecular Formula C11H802[3]
Molecular Weight 172.18 g/mol [3]

White to light yellow or brown crystalline
Appearance

powder[3][7]
Melting Point 158 - 162 °C / 316.4 - 323.6 °F[4]
Boiling Point 300 °C /572 °F @ 760 mmHg[4]
N Slightly soluble in hot water; freely soluble in hot
Solubility
ethanol and ether.[7][8]
Stability Stable under normal conditions.[1][4]
Incompatible Materials Strong oxidizing agents, Strong bases.[1][4]

Carbon monoxide (CO), Carbon dioxide (CO2).
[11[4]

Hazardous Decomposition Products

Section 5: Handling, Storage, and Emergency

Procedures
Safe Handling and Personal Protective Equipment (PPE)

Proper handling procedures and the use of appropriate PPE are critical to minimize exposure
risk.

Workflow for Safe Handling of 1-Naphthoic Acid
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Personal Protective Equipment (PPE) Handlinﬁ Procedure
Safety Goggles Chemical Resistant Gloves K Weigh/handle solid in fume hood
(EN 166) (e.g., Nitrile) ClsEeR SiEs to avoid dust inhalation
A4
Avoid contact with skin and eyes

A4

Keep container tightly closed when not in use

Post—H‘;ndling

Decontaminate work surfaces

A4

Dispose of waste in
approved chemical waste container

A4

Wash hands thoroughly

Click to download full resolution via product page

Caption: General laboratory workflow for safely handling 1-Naphthoic acid.
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Storage Requirements

o Store in a cool, dry, and well-ventilated place.[3]
» Keep containers tightly closed.[1][4]

» Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[4]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.

Table 5: First Aid Measures for 1-Naphthoic Acid

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
] difficult, give oxygen. If not breathing, give
Inhalation o o ) i )
artificial respiration and seek immediate medical

attention.[1][2][3]

Immediately wash off with soap and plenty of
) water for at least 15 minutes. Remove
Skin Contact ] ) ] o
contaminated clothing. Get medical attention if

irritation develops or persists.[1][2][3]

Rinse cautiously with water for at least 15
minutes, also under the eyelids. Remove

Eye Contact contact lenses if present and easy to do.
Continue rinsing. Seek immediate medical
attention.[1][2][3]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion ) ]
unconscious person. Call a doctor or Poison

Control Center immediately.[1][3]

Firefighting and Spill Response
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[1][2][3]

Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1][2][3]

Spill Response: In case of a spill, follow the logical workflow outlined below.

Workflow for 1-Naphthoic Acid Spill Response
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Wear appropriate PPE
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'
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(avoid creating dust)

'
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i

Place in a suitable, closed container for disposal

i
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and then wash with soap and water

'
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'
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Caption: Logical workflow for responding to a 1-Naphthoic acid spill.
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Section 6: Disposal Considerations

Dispose of 1-Naphthoic acid and its contaminated packaging in accordance with all applicable
local, regional, and national regulations.[3] It is recommended to use a licensed chemical waste
disposal service.[3] Do not allow the material to enter drains or sewer systems.[3]

Section 7: Transport Information

Transport information for 1-Naphthoic acid may vary by region and mode of transport. While
some sources indicate it is not regulated for transport[1], others may assign a UN number such
as UN3265 for corrosive liquids, acidic, organic, n.o.s., for reference purposes.[3] Always
consult the most current local and international regulations before shipping.

This guide is intended for informational purposes and should be used in conjunction with a
comprehensive risk assessment and the most current Safety Data Sheet (SDS) provided by the
supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Naphthoic Acid: A Technical Health and Safety Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075110#1-naphthoic-acid-health-and-safety-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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